Zinc calcium EDTA
Overview
Description
Zinc calcium ethylenediaminetetraacetic acid (EDTA) is a chelating agent that forms stable complexes with metal ions. It is widely used in various fields, including medicine, agriculture, and industry, due to its ability to bind and sequester metal ions. This compound is particularly effective in removing heavy metals from the body and is used in chelation therapy.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of zinc calcium EDTA involves the reaction of ethylenediaminetetraacetic acid with zinc and calcium salts. The process typically includes dissolving ethylenediaminetetraacetic acid in water, followed by the addition of zinc and calcium salts under controlled pH conditions. The reaction is carried out at room temperature, and the resulting complex is purified through crystallization or precipitation methods .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade ethylenediaminetetraacetic acid and metal salts. The reaction is conducted in large reactors with continuous monitoring of pH and temperature to ensure optimal yield and purity. The final product is then dried and packaged for distribution .
Chemical Reactions Analysis
Types of Reactions
Zinc calcium EDTA undergoes several types of chemical reactions, including complexation, substitution, and redox reactions. The primary reaction is the formation of stable complexes with metal ions, which is the basis for its chelating properties .
Common Reagents and Conditions
The common reagents used in reactions involving this compound include various metal salts, acids, and bases. The reactions are typically carried out in aqueous solutions under controlled pH conditions to ensure the stability of the complexes formed .
Major Products Formed
The major products formed from reactions involving this compound are metal-EDTA complexes. These complexes are highly stable and water-soluble, making them useful in various applications, including water treatment and medical therapies .
Scientific Research Applications
Zinc calcium EDTA has a wide range of scientific research applications:
Mechanism of Action
The mechanism of action of zinc calcium EDTA involves the formation of stable complexes with metal ions. The ethylenediaminetetraacetic acid molecule has multiple binding sites that can coordinate with metal ions, effectively sequestering them. This chelation process reduces the availability of free metal ions, which can be toxic or interfere with biological processes .
Comparison with Similar Compounds
Similar Compounds
Diethylenetriaminepentaacetic acid (DTPA): Another chelating agent with similar properties but with a higher affinity for certain metal ions.
Nitrilotriacetic acid (NTA): A chelating agent used in similar applications but with different binding characteristics.
Iminodiacetic acid (IDA): Used in metal ion chelation but with fewer binding sites compared to ethylenediaminetetraacetic acid.
Uniqueness
Zinc calcium EDTA is unique due to its high stability and effectiveness in forming complexes with a wide range of metal ions. Its ability to bind both zinc and calcium ions makes it particularly useful in medical and industrial applications where the removal of multiple metal ions is required .
Properties
CAS No. |
93240-53-0 |
|---|---|
Molecular Formula |
C10H16CaN2O8Zn+4 |
Molecular Weight |
397.7 g/mol |
IUPAC Name |
calcium;zinc;2-[2-[bis(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetic acid |
InChI |
InChI=1S/C10H16N2O8.Ca.Zn/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;/q;2*+2 |
InChI Key |
FCGQYLFKAVRVCI-UHFFFAOYSA-N |
Canonical SMILES |
C(CN(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.[Ca+2].[Zn+2] |
Origin of Product |
United States |
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